Cas no 886462-70-0 (4-Piperidinone, 1-[5-(4-fluorobenzoyl)-3-(4-pyridinyl)-2-thienyl]-)

• Product Name: 4-Piperidinone, 1-[5-(4-fluorobenzoyl)-3-(4-pyridinyl)-2-thienyl]-
• CAS No: 886462-70-0
• MF: C₂₁H₁₇FN₂O₂S
• MW: 380.435287237167
• CID: 625742
• PubChem ID: 11653780
• Update Time: 2025-04-19

4-Piperidinone, 1-[5-(4-fluorobenzoyl)-3-(4-pyridinyl)-2-thienyl]- Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinone, 1-[5-(4-fluorobenzoyl)-3-(4-pyridinyl)-2-thienyl]-
• 1-[5-(4-fluorobenzoyl)-3-pyridin-4-ylthiophen-2-yl]piperidin-4-one
• 886462-70-0
• DTXSID00470103
• SCHEMBL3149301

• Inchi： 1S/C21H17FN2O2S/c22-16-3-1-15(2-4-16)20(26)19-13-18(14-5-9-23-10-6-14)21(27-19)24-11-7-17(25)8-12-24/h1-6,9-10,13H,7-8,11-12H2
• InChI Key： MRNLUNHRLMMKCV-UHFFFAOYSA-N
• SMILES： S1C(C(C2C=CC(=CC=2)F)=O)=CC(C2C=CN=CC=2)=C1N1CCC(CC1)=O

Computed Properties

• Exact Mass: 380.09947712g/mol
• Monoisotopic Mass: 380.09947712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 78.5Ų